Cas no 42456-40-6 (2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI))

2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI) structure
42456-40-6 structure
Product Name:2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI)
CAS No:42456-40-6
MF:C6H7NOS
MW:141.190880060196
CID:1020016
PubChem ID:818901
Update Time:2025-04-20

2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI)
    • N-[(5-methylthiophen-2-yl)methylidene]hydroxylamine
    • 2-Thiophenecarboxaldehyde,5-methyl-,oxime
    • 5-Methyl-2-thiophen-aldoxim
    • 5-methyl-2-thiophenecarbaldehyde oxime
    • 5-methyl-thiophene-2-carbaldehyde oxime
    • 42456-40-6
    • DTXSID70356006
    • 5-methylthiophene-2-carbaldehyde oxime
    • AKOS017263181
    • XRUDLQMYHUIYOJ-UHFFFAOYSA-N
    • 5-methyl-2-thiophenecarboxaldehyde oxime
    • Inchi： 1S/C6H7NOS/c1-5-2-3-6(9-5)4-7-8/h2-4,8H,1H3
    • InChI Key： XRUDLQMYHUIYOJ-UHFFFAOYSA-N
    • SMILES： S1C(C=NO)=CC=C1C

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.83000
  • LogP: 1.86460

2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI) Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thiophenecarboxaldehyde,5-methyl-,oxime(7CI,9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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5-Methylthiophene-2-carbaldehyde oxime
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536173-1g
(E)-5-methylthiophene-2-carbaldehyde oxime
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